Cas no 31703-04-5 (3-fluoro-N-hydroxybenzamide)

3-Fluoro-N-hydroxybenzamide is a fluorinated benzamide derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a fluorine substituent at the meta-position of the benzene ring and a hydroxamic acid functional group, which may confer metal-chelating properties. This compound is of interest due to its potential role as an intermediate in the synthesis of enzyme inhibitors, particularly those targeting metalloenzymes. The fluorine atom enhances metabolic stability and may influence binding affinity in biological systems. Its hydroxamic acid moiety is reactive and can serve as a versatile building block for further derivatization. The compound is typically handled under controlled conditions due to its reactive functional groups.

3-fluoro-N-hydroxybenzamide structure

Product Name:3-fluoro-N-hydroxybenzamide

CAS No:31703-04-5

MF:C₇H₆FNO₂

MW:155.126445293427

CID:1452877

PubChem ID:5082377

Update Time:2025-10-19

3-fluoro-N-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 3-fluoro-N-hydroxy-
- 3-Fluoro-N-hydroxybenzamide
- CS-0343746
- BDBM50573493
- DTXSID00408148
- CHEMBL4850382
- EN300-1294305
- 31703-04-5
- AKOS000181144
- 3-fluoro-N-hydroxybenzamide
- Inchi： 1S/C7H6FNO2/c8-6-3-1-2-5(4-6)7(10)9-11/h1-4,11H,(H,9,10)
- InChI Key： FRYSQYMXQKXZPG-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C(NO)=O)=C1

Computed Properties

Exact Mass: 155.03828
Monoisotopic Mass: 155.03825660g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 49.3Å²

Experimental Properties

PSA: 49.33

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1414416-50mg	3-Fluoro-n-hydroxybenzamide	31703-04-5	98%	50mg	￥14320.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1414416-100mg	3-Fluoro-n-hydroxybenzamide	31703-04-5	98%	100mg	￥17280.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1414416-250mg	3-Fluoro-n-hydroxybenzamide	31703-04-5	98%	250mg	￥16884.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1414416-500mg	3-Fluoro-n-hydroxybenzamide	31703-04-5	98%	500mg	￥15093.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1414416-1g	3-Fluoro-n-hydroxybenzamide	31703-04-5	98%	1g	￥15698.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1414416-2.5g	3-Fluoro-n-hydroxybenzamide	31703-04-5	98%	2.5g	￥35985.00	2024-08-02
Enamine	EN300-1294305-1.0g	3-fluoro-N-hydroxybenzamide	31703-04-5		1g	$0.0	2023-06-06
Enamine	EN300-1294305-50mg	3-fluoro-N-hydroxybenzamide	31703-04-5		50mg	$227.0	2023-09-30
Enamine	EN300-1294305-100mg	3-fluoro-N-hydroxybenzamide	31703-04-5		100mg	$238.0	2023-09-30
Enamine	EN300-1294305-250mg	3-fluoro-N-hydroxybenzamide	31703-04-5		250mg	$249.0	2023-09-30